Cas no 2640975-58-0 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide
• CAS No: 2640975-58-0
• MF: C₁₇H₁₃ClFNOS₂
• MW: 365.872624158859
• CID: 5341199
• PubChem ID: 155801407
• Update Time: 2025-06-14

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide
• F6520-0096
• 2640975-58-0
• AKOS040700539
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-2-chloro-6-fluorobenzamide

• Inchi： 1S/C17H13ClFNOS2/c18-12-3-1-4-13(19)16(12)17(21)20-9-8-11-6-7-15(23-11)14-5-2-10-22-14/h1-7,10H,8-9H2,(H,20,21)
• InChI Key： RLDVNCAWWQVPBH-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2SC=CC=2)=CC=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 365.0111122g/mol
• Monoisotopic Mass: 365.0111122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.4±45.0 °C(Predicted)
• pka: 12.87±0.46(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide

Comprehensive Overview of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide (CAS No. 2640975-58-0)

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide (CAS No. 2640975-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bithiophene and benzamide moieties, exhibits promising properties for applications in drug discovery and optoelectronic materials. Its molecular structure combines a 2-chloro-6-fluorobenzamide group with a 2,2'-bithiophene backbone, making it a versatile intermediate for synthesizing advanced functional molecules.

In recent years, the demand for heterocyclic compounds like N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide has surged due to their role in developing small-molecule therapeutics and organic semiconductors. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeting specific biological pathways. Additionally, its conjugated system derived from the bithiophene unit makes it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the global push for sustainable energy solutions.

The synthesis of CAS No. 2640975-58-0 involves multi-step organic reactions, including amide coupling and thiophene functionalization. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Laboratory Practices (GLP), a topic frequently searched by professionals in the field.

From a drug discovery perspective, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide is often explored for its bioactivity against enzymes or receptors implicated in diseases such as cancer and inflammation. Its chloro-fluoro substitution pattern enhances binding affinity, a feature highlighted in recent medicinal chemistry forums. Concurrently, its electronic properties are studied for conductive polymers, addressing queries about "high-performance organic materials" in search engines.

Environmental and safety profiles of CAS No. 2640975-58-0 are also under scrutiny, as industries prioritize green chemistry principles. Researchers investigate solvent-free synthesis routes and biodegradable derivatives, responding to trends like "sustainable chemical manufacturing." This dual focus on efficacy and sustainability positions the compound as a subject of cross-disciplinary innovation.

In summary, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-chloro-6-fluorobenzamide represents a convergence of pharmaceutical and materials science advancements. Its structural complexity and functional adaptability make it a valuable asset for addressing contemporary challenges in healthcare and renewable energy, resonating with frequently searched topics like "next-generation therapeutics" and "organic electronics."